Cas no 2097914-63-9 (1-[(4-Chlorophenyl)methyl]-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea)

• Product Name: 1-[(4-Chlorophenyl)methyl]-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea
• CAS No: 2097914-63-9
• MF: C₁₇H₂₀ClN₃OS
• MW: 349.87820148468
• CID: 5468848
• Update Time: 2025-07-18

1-[(4-Chlorophenyl)methyl]-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chlorophenyl)methyl]-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea
• 1-[(4-chlorophenyl)methyl]-3-[1-(thiophen-3-ylmethyl)pyrrolidin-3-yl]urea
• 1-[(4-Chlorophenyl)methyl]-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea

• Inchi： 1S/C17H20ClN3OS/c18-15-3-1-13(2-4-15)9-19-17(22)20-16-5-7-21(11-16)10-14-6-8-23-12-14/h1-4,6,8,12,16H,5,7,9-11H2,(H2,19,20,22)
• InChI Key： PGZCWDGGWWTTMW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(NC1CN(CC2=CSC=C2)CC1)=O

Computed Properties

• Exact Mass: 349.1015611 g/mol
• Monoisotopic Mass: 349.1015611 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 349.9
• XLogP3: 2.9
• Topological Polar Surface Area: 72.6

Additional information on 1-[(4-Chlorophenyl)methyl]-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea

Professional Introduction to Compound with CAS No. 2097914-63-9 and Product Name: 1-[(4-Chlorophenyl)methyl]-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea

The compound with the CAS number 2097914-63-9 and the product name 1-[(4-Chlorophenyl)methyl]-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a chlorophenyl moiety, a thiophen-3-yl substituent, and a pyrrolidin-3-yl backbone, contributes to its unique chemical properties and reactivity. These features make it a valuable candidate for further exploration in synthetic chemistry and pharmacological studies.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The molecular framework of 1-[(4-Chlorophenyl)methyl]-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea incorporates elements that are known to enhance binding affinity and selectivity, making it a promising scaffold for drug discovery. Specifically, the pyrrolidin-3-yl group is a common structural motif in many bioactive molecules, while the thiophen-3-yl moiety introduces sulfur atoms that can participate in various biochemical interactions. These structural features are particularly relevant in the context of targeting neurological and cardiovascular diseases, where precise molecular interactions are crucial.

The chlorophenyl substituent in the compound adds another layer of complexity, influencing both its electronic properties and its potential biological activity. Chlorinated aromatic rings are frequently employed in pharmaceuticals due to their ability to modulate receptor binding and metabolic stability. In the case of 1-[(4-Chlorophenyl)methyl]-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea, the chloro group may play a critical role in enhancing its interaction with biological targets, thereby increasing its efficacy as a potential therapeutic agent. This underscores the importance of understanding the role of each functional group in determining the overall pharmacological profile of a compound.

Advances in computational chemistry have enabled researchers to predict the behavior of complex molecules like 1-(4-Chlorophenyl)methyl]-3-{1-[thiophen-3-yli methyl]pyrrolidin 3 yl}urea with greater accuracy. Molecular modeling techniques can simulate how this compound interacts with biological targets at the atomic level, providing insights into its mechanism of action. Such simulations are invaluable for guiding experimental design and optimizing drug candidates before they enter clinical trials. The integration of computational methods with traditional wet chemistry has accelerated the pace of drug discovery, making compounds like this one more accessible for therapeutic development.

In addition to its structural complexity, 1-(4-Chlorophenyl)methyl]-3-{[thiophen 3 yl methyl]pyrrolidin 3 yl}urea exhibits interesting physicochemical properties that make it suitable for various applications. For instance, its solubility profile can be tailored by modifications to the molecular structure, which is essential for formulating effective drug products. Furthermore, its stability under different conditions is a critical factor in determining its shelf life and storage requirements. These properties are often optimized during the early stages of drug development to ensure that the final product remains effective and safe for use.

The synthesis of this compound involves multiple steps, each requiring careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the complex framework efficiently. The use of these techniques not only improves the scalability of production but also allows for greater control over stereochemistry, which can significantly impact biological activity. The ability to produce high-quality intermediates is a testament to the progress made in synthetic organic chemistry over recent decades.

From a pharmacological perspective, 1-(4-Chlorophenyl)methyl]-{[thiophene 3 yl methyl]pyrrolidin 3 yl}urea has shown promise in preclinical studies as a potential treatment for various conditions. Its unique combination of structural features suggests that it may interact with multiple targets simultaneously, offering a multitargeted approach to therapy. This concept is particularly relevant in addressing complex diseases where modulation of several pathways is necessary for effective treatment. The compound's ability to engage with different biological systems makes it an attractive candidate for further investigation.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market today are based on structures derived from natural sources, highlighting their importance as inspiration for new therapeutics. The presence of both aromatic and heterocyclic components in [CAS No 2097914 63 9] aligns well with this trend, as these motifs are abundant in nature and have been extensively studied for their bioactivity. By leveraging these natural patterns, chemists can design molecules that are more likely to exhibit favorable pharmacological properties.

As research continues to evolve, so too do the tools available for studying complex molecules like this one. Next-generation sequencing technologies have revolutionized our understanding of genetic diseases, providing new opportunities for targeted therapy development. Similarly, advancements in mass spectrometry have enabled more precise characterization of chemical compounds at an unprecedented level of detail. These technological breakthroughs are complementing traditional research methods by providing additional layers of information about how compounds interact with biological systems.

The future prospects for [Product Name: 1-(4-ChlorphenylmethyI)-{[Thieno[3 Pyridin 2 One Methyl]Pyrollidin 31 Urea] appear bright given its unique structural features and potential therapeutic applications. Continued investigation into its biological activity will be essential for determining whether it can translate into clinical success or if further modifications are necessary before it can be considered as a viable therapeutic option on par with existing treatments or alternatives currently available on market